Benzene, 2-chloro-4-(2,2-dimethyl-1-methylenepropyl)-1-methoxy-

• CAS RN: 146558-40-9
• Molecular Formula: C13H17ClO
• Molecular Weight: 224.72 g/mol
• IUPAC Name: 2-chloro-4-(3,3-dimethylbut-1-en-2-yl)-1-methoxybenzene
• InChI: InChI=1S/C13H17ClO/c1-9(13(2,3)4)10-6-7-12(15-5)11(14)8-10/h6-8H,1H2,2-5H3
• InChI Key: JMYOLRCCLQTNIL-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=C)C1=CC(=C(C=C1)OC)Cl
• synonyms: Benzene, 2-chloro-4-(2,2-dimethyl-1-methylenepropyl)-1-methoxy-

Description

Benzene, 2-chloro-4-(2,2-dimethyl-1-methylenepropyl)-1-methoxy- is a chemical compound that is widely used in scientific research. It is a chlorinated derivative of benzene and is also known as 1-Chloro-4-(2,2-dimethyl-1-methylenepropyl) -2-methoxybenzene. This compound has a wide range of applications in various fields, including medicine, chemistry, and biology.

Mechanism Of Action

The mechanism of action of Benzene, 2-chloro-4-(2,2-dimethyl-1-methylenepropyl)-1-methoxy- is not well understood. However, it is known to act as an alkylating agent, which means it can add alkyl groups to other compounds. This property makes it useful in organic chemistry and drug synthesis.

Biochemical And Physiological Effects

The biochemical and physiological effects of Benzene, 2-chloro-4-(2,2-dimethyl-1-methylenepropyl)-1-methoxy- are not well studied. However, it is known to be toxic and can cause harm to living organisms. It is therefore important to handle this compound with care and follow proper safety precautions.

Advantages And Limitations For Lab Experiments

The advantages of using Benzene, 2-chloro-4-(2,2-dimethyl-1-methylenepropyl)-1-methoxy- in lab experiments include its high reactivity and versatility. It can be used as a starting material for the synthesis of other compounds and can be used as a reagent in organic chemistry. However, its toxicity and potential harm to living organisms are significant limitations.

Future Directions

There are several future directions for research on Benzene, 2-chloro-4-(2,2-dimethyl-1-methylenepropyl)-1-methoxy-. One area of research could focus on its potential use as a drug or pharmaceutical. Another area of research could focus on its potential use as a reagent in organic chemistry. Further studies could also explore its toxicity and potential harm to living organisms, as well as ways to mitigate these risks.
Conclusion:
In conclusion, Benzene, 2-chloro-4-(2,2-dimethyl-1-methylenepropyl)-1-methoxy- is a chemical compound with a wide range of applications in scientific research. Its high reactivity and versatility make it useful in organic chemistry and drug synthesis. However, its toxicity and potential harm to living organisms are significant limitations. Further research is needed to explore its potential uses and risks.

Synthesis Methods

The synthesis of Benzene, 2-chloro-4-(2,2-dimethyl-1-methylenepropyl)-1-methoxy- is done by reacting 2,2-dimethyl-1-methylenepropan-1-ol with thionyl chloride to form 2-chloro-4-(2,2-dimethyl-1-methylenepropyl)phenol. This compound is then reacted with sodium methoxide to form Benzene, 2-chloro-4-(2,2-dimethyl-1-methylenepropyl)-1-methoxy-.

Scientific Research Applications

Benzene, 2-chloro-4-(2,2-dimethyl-1-methylenepropyl)-1-methoxy- has a wide range of applications in scientific research. It is used as a starting material for the synthesis of other compounds. It is also used in the synthesis of drugs and pharmaceuticals. This compound is also used as a reagent in organic chemistry.